Cas no 1805082-35-2 (4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine)

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine is a halogenated nitropyridine derivative with a reactive bromomethyl group, making it a versatile intermediate in organic synthesis. Its structure features multiple functional groups—chloro, difluoromethyl, and nitro substituents—which enhance its utility in cross-coupling reactions, nucleophilic substitutions, and heterocyclic chemistry. The bromomethyl moiety allows for further functionalization, while the electron-withdrawing nitro and difluoromethyl groups influence reactivity and regioselectivity. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its stability under controlled conditions and well-defined reactivity profile make it a reliable building block for advanced synthetic applications.

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine structure

1805082-35-2 structure

Product Name:4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine

CAS No:1805082-35-2

MF:C₇H₄BrClF₂N₂O₂

MW:301.472666740417

CID:4872970

Update Time:2025-05-20

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine
- Inchi： 1S/C7H4BrClF2N2O2/c8-1-3-4(13(14)15)2-12-6(5(3)9)7(10)11/h2,7H,1H2
- InChI Key： ZATXMZQDXUTQLH-UHFFFAOYSA-N
- SMILES： BrCC1=C(C(C(F)F)=NC=C1[N+](=O)[O-])Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 2.5
Topological Polar Surface Area: 58.7

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029046054-1g	4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine	1805082-35-2	97%	1g	$1,579.40	2022-04-01

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Additional information on 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine

4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine: A Comprehensive Overview

The compound 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine (CAS No. 1805082-35-2) is a highly specialized organic molecule belonging to the class of pyridine derivatives. This compound is characterized by its complex structure, which includes multiple substituents attached to the pyridine ring, including a bromomethyl group at position 4, a chlorine atom at position 3, a difluoromethyl group at position 2, and a nitro group at position 5. These substituents contribute to the unique chemical properties and potential applications of this compound.

Pyridine derivatives like 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine have been extensively studied in recent years due to their versatile reactivity and potential utility in various fields. The presence of electron-withdrawing groups such as the nitro and chlorine substituents significantly influences the electronic properties of the molecule, making it highly reactive in certain chemical transformations. This makes it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals.

Recent research has highlighted the importance of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine in the synthesis of bioactive compounds. For instance, studies have demonstrated its role as an intermediate in the preparation of novel insecticides and fungicides. The bromomethyl group, being an excellent leaving group, facilitates substitution reactions, enabling the formation of diverse derivatives with enhanced biological activity. Additionally, the difluoromethyl group introduces steric and electronic effects that can modulate the pharmacokinetic properties of the resulting compounds.

The synthesis of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sequential introduction of substituents onto a pyridine ring using electrophilic substitution techniques. The nitration step is particularly critical, as it determines the regioselectivity of subsequent substitutions. Advanced methodologies, such as microwave-assisted synthesis and catalytic systems, have been employed to optimize the yield and purity of this compound.

From an environmental perspective, understanding the fate and behavior of 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine in various ecosystems is crucial. Recent studies have focused on its degradation pathways under different environmental conditions, such as soil microbiota and aquatic environments. These investigations are essential for assessing its potential impact on ecosystems and for developing strategies to mitigate any adverse effects.

In conclusion, 4-(Bromomethyl)-3-chloro-2-(difluoromethyl)-5-nitropyridine (CAS No. 1805082-35-2) stands out as a significant molecule with diverse applications in organic synthesis and material science. Its unique structure and reactivity make it a valuable tool for researchers in developing innovative solutions across various industries. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.